lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane

• CAS No.: 62978-36-3
• Molecular Formula: C11H21LiSi2
• Molecular Weight: 216.4 g/mol
• IUPAC Name: lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane
• InChI: InChI=1S/C11H21Si2.Li/c1-12(2,3)11(13(4,5)6)9-7-8-10-11;/h7,9-10H,1-6H3;/q-1;+1
• InChI Key: FOVATMBRTPRNAC-UHFFFAOYSA-N
• Canonical SMILES: [Li+].C[Si](C)(C)C1(C=C[C-]=C1)[Si](C)(C)C

Description

Lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane is an organosilicon compound with the chemical formula C₁₁H₂₀LiSi₂. This compound is known for its unique structure, which includes a lithium atom bonded to a trimethylsilyl group and a cyclopentadienyl ring substituted with another trimethylsilyl group. It is a colorless liquid and is used in various chemical syntheses and research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane can be synthesized through the reaction of trimethylsilyl chloride with sodium cyclopentadienide, followed by the addition of lithium chloride. The reaction typically occurs under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$(CH₃)₃SiCl + NaC₅H₅ → C₅H₅Si(CH₃)₃ + NaCl$$(CH3​)3​SiCl+NaC5​H5​→C5​H5​Si(CH3​)3​+NaCl

The product, trimethylsilyl cyclopentadiene, is then reacted with lithium chloride to form the final compound:

$$C₅H₅Si(CH₃)₃ + LiCl → C₁₁H₂₀LiSi₂$$C5​H5​Si(CH3​)3​+LiCl→C11​H20​LiSi2​

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves rigorous control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to ensure the quality and yield of the product.

Chemical Reactions Analysis

Types of Reactions

Lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions where the lithium atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Addition Reactions: The compound can undergo addition reactions with electrophiles, resulting in the formation of new bonds.

Common Reagents and Conditions

Common reagents used in reactions with this compound include halogens, acids, and bases. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reagents and conditions used. For example, substitution reactions may yield various organosilicon compounds, while oxidation reactions can produce silanols or siloxanes.

Scientific Research Applications

Lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane has several scientific research applications, including:

Chemistry: It is used as a reagent in the synthesis of metal cyclopentadienyl complexes and other organosilicon compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in drug development and delivery systems.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of lithium;trimethyl-(1-trimethylsilylcyclopenta-2,4-dien-1-yl)silane involves its ability to participate in various chemical reactions due to the presence of reactive sites on the molecule. The lithium atom and trimethylsilyl groups play crucial roles in the compound’s reactivity, allowing it to form new bonds and interact with other molecules. The molecular targets and pathways involved depend on the specific reactions and applications being studied.

Comparison with Similar Compounds

Similar Compounds

Trimethylsilyl cyclopentadiene: A similar compound with the chemical formula